Cas no 2680687-64-1 (benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate)

• Product Name: benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate
• CAS No: 2680687-64-1
• MF: C₁₇H₁₅ClF₃NO₃
• MW: 373.75411438942
• CID: 5620711
• PubChem ID: 165931789
• Update Time: 2025-08-02

benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropyl]carbamate
• EN300-28301172
• 2680687-64-1
• benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate

• Inchi： 1S/C17H15ClF3NO3/c18-14-9-5-4-8-13(14)16(24,17(19,20)21)11-22-15(23)25-10-12-6-2-1-3-7-12/h1-9,24H,10-11H2,(H,22,23)
• InChI Key： WMJWHIWQKHHGQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(F)(F)F)(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 373.0692555g/mol
• Monoisotopic Mass: 373.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate

Benzyl N-2-(2-Chlorophenyl)-3,3,3-Trifluoro-2-Hydroxypropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680687-64-1, known as benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate, is a highly specialized organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a benzyl group, a chlorophenyl moiety, and a trifluorohydroxypropyl group. These structural features contribute to its exceptional chemical properties and make it a valuable compound in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing high-performance polymers and coatings. The trifluorohydroxypropyl group imparts excellent hydrophobicity and thermal stability to the compound, making it ideal for applications in extreme environmental conditions.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent. The chlorophenyl group enhances the compound's ability to interact with biological systems, while the trifluorohydroxypropyl group improves its solubility and bioavailability. Recent clinical trials have demonstrated promising results in targeted drug delivery systems, where this compound serves as a key component in nanotechnology-based formulations.

The synthesis of benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate involves a multi-step process that combines advanced organic chemistry techniques. The use of catalytic asymmetric synthesis has been reported to significantly improve the yield and purity of the compound. This method not only enhances the efficiency of the production process but also reduces environmental impact by minimizing waste generation.

Environmental considerations are critical in the development and application of this compound. Studies have shown that benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop sustainable practices for its disposal.

Looking ahead, the demand for benzyl N-2-(2-chlorophenyl)-3,3,3-trifluoro-2-hydroxypropylcarbamate is expected to grow due to its versatility and adaptability across multiple industries. Its role in cutting-edge technologies such as biodegradable polymers and advanced drug delivery systems positions it as a key player in the global market. As research continues to uncover new applications and optimize production methods, this compound will undoubtedly remain at the forefront of scientific innovation.